![molecular formula C14H18N2O6 B558644 Boc-Ala-ONp CAS No. 2483-49-0](/img/structure/B558644.png)
Boc-Ala-ONp
Overview
Description
Boc-Ala-ONp, also known as N-tert-butoxycarbonyl-L-alanine 4-nitrophenyl ester, is a compound with the molecular formula C14H18N2O6 . It has a molecular weight of 310.30 g/mol . It is used for research purposes and is not intended for medicinal or household use .
Molecular Structure Analysis
The IUPAC name for this compound is (4-nitrophenyl) (2 S )-2- [ (2-methylpropan-2-yl)oxycarbonylamino]propanoate . The InChI string is InChI=1S/C14H18N2O6/c1-9 (15-13 (18)22-14 (2,3)4)12 (17)21-11-7-5-10 (6-8-11)16 (19)20/h5-9H,1-4H3, (H,15,18)/t9-/m0/s1 . The Canonical SMILES string is CC (C (=O)OC1=CC=C (C=C1) [N+] (=O) [O-])NC (=O)OC © ©C .Chemical Reactions Analysis
This compound is a substrate for cathepsin B and porcine pancreatic and human leukocyte elastases . It is also hydrolyzed by chymotrypsin and trypsin as well as by the respective zymogens, especially chymotrypsinogen . The catalytic activity of both chymotrypsinogen and trypsinogen is increased at high ionic strength .Physical And Chemical Properties Analysis
This compound has a molecular weight of 310.30 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The XLogP3-AA value is 2.6 . The melting point is 78 °C .Scientific Research Applications
Probes of Zymogen Catalysis
Boc-Ala-ONp serves as a substrate in studying the catalytic mechanisms of zymogens like chymotrypsinogen and trypsinogen (Lonsdale-Eccles, Neurath, & Walsh, 1978).
Inhibitors of Elastase
This compound has been used in studies focusing on the inhibition of elastase, an enzyme involved in various physiological and pathological processes (Nayak & Bender, 1978).
Study of Elastase-Like Enzymes in Human Neutrophils
this compound is utilized as a substrate in ultrastructural studies of elastase-like enzymes in neutrophils, playing a crucial role in immune response and inflammation (Clark, Vaughan, Aiken, & Kagan, 1980).
Peptide Synthesis and Enzyme Studies
It is used in the synthesis of protected peptides related to enzyme studies, such as those involving the streptococcal proteinase (Raschig & Schneider, 1975).
Maize Root Endopeptidase Activity
In agricultural biotechnology, this compound has been used to study the activity and inhibition of maize root endopeptidases (Batt & Wallace, 1989).
Peptide-Catalyzed Ester Hydrolysis
This compound aids in understanding the catalytic properties of peptides in ester hydrolysis, which is significant in enzyme kinetics and design of biomimetic catalysts (Petz & Schneider, 1976).
Antithrombin Activity of Peptides
this compound is used in synthesizing peptides for the study of their antithrombin activities, which is crucial in understanding and treating blood clotting disorders (Poyarkova, Fedoryak, Kibirev, & Kukhar, 2003).
Synthetic Method of N-Protected Dipeptide Acids
It's used in the synthesis of N-protected dipeptide acids, contributing to advancements in peptide synthesis techniques (Hashimoto, Takeguchi, & Kodomari, 2011).
Prodrug Development for Cytomegalovirus
Research has been conducted on the use of this compound in developing prodrugs for targeting human cytomegalovirus protease (Sabit et al., 2013).
Photodynamic Therapy
In cancer research, this compound derivatives have been studied for their potential in photodynamic therapy (Battah et al., 2001).
Trypsin-Like Proteases in Seaweed
It's used in purifying and characterizing trypsin-like proteases from seaweed, which can have applications in biotechnology and marine biology (Kadokami et al., 1990).
Mechanism of Action
Target of Action
Boc-Ala-ONp, also known as Boc-L-alanine 4-nitrophenyl ester , is primarily used in peptide synthesis . Its primary targets are enzymes such as cathepsin B, porcine pancreatic elastase, and human leukocyte elastases . These enzymes play crucial roles in various biological processes, including protein degradation and regulation of inflammatory responses .
Mode of Action
This compound interacts with its target enzymes by serving as a substrate . The enzymes cleave the compound, leading to the release of 4-nitrophenol . This interaction can be used to measure the activity of the enzymes, making this compound a valuable tool in biochemical research .
Biochemical Pathways
The cleavage of this compound by target enzymes is part of broader biochemical pathways involving protein degradation and inflammation regulation . The release of 4-nitrophenol can be detected and quantified, providing insights into the activity of the enzymes and their role in these pathways .
Result of Action
The cleavage of this compound by target enzymes results in the release of 4-nitrophenol . This reaction can be monitored spectrophotometrically, providing a quantitative measure of enzyme activity . Therefore, the use of this compound can contribute to our understanding of the roles of specific enzymes in biological processes .
Safety and Hazards
Boc-Ala-ONp should be handled with care to avoid dust formation and inhalation of mist, gas, or vapors . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn . In case of accidental exposure, appropriate first aid measures should be taken .
Relevant Papers One relevant paper found discusses the kinetics of the inhibition of Proteinase 3 by Elafin, where this compound was used as a substrate . Further analysis of this paper and others would provide more detailed information on the applications and findings related to this compound.
properties
IUPAC Name |
(4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O6/c1-9(15-13(18)22-14(2,3)4)12(17)21-11-7-5-10(6-8-11)16(19)20/h5-9H,1-4H3,(H,15,18)/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUHFNHHZORGDFI-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)OC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2483-49-0 | |
Record name | N-[(1,1-Dimethylethoxy)carbonyl]-L-alanine 4-nitrophenyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2483-49-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-nitrophenyl N-[(1,1-dimethylethoxy)carbonyl]-L-alaninate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.838 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Boc-Ala-ONp and why is it important in elastase research?
A1: this compound stands for tert-butyloxycarbonyl-L-alanine p-nitrophenyl ester. It is a synthetic compound commonly used as a chromogenic substrate for elastase enzymes [, , , , , , , , , , ]. Elastases are enzymes that break down elastin, a protein that provides elasticity to tissues. this compound allows researchers to easily measure elastase activity by monitoring the release of a colored product (p-nitrophenol) upon its hydrolysis.
Q2: How does this compound interact with elastase?
A2: this compound mimics the structure of elastase's natural substrates. The enzyme's active site recognizes and binds to the alanine portion of the molecule. The catalytic machinery of elastase, which involves a serine residue, then cleaves the ester bond between the alanine and the p-nitrophenol group [, , , ]. This cleavage releases the yellow-colored p-nitrophenol, allowing for easy spectrophotometric measurement of enzyme activity.
Q3: What are the advantages of using this compound over other elastase substrates?
A3: this compound offers several advantages:
- Sensitivity: It is highly sensitive, enabling the detection of even low levels of elastase activity [].
- Convenience: The release of p-nitrophenol allows for a simple and direct colorimetric assay [, , , , , , , ].
- Specificity: While not completely specific for elastase, this compound shows good selectivity for this enzyme over some other proteases [, , , ].
Q4: Are there any limitations to using this compound in elastase research?
A4: Yes, some limitations should be considered:
- Specificity: While this compound shows good selectivity for elastase, it can also be hydrolyzed by other proteases, potentially leading to overestimation of elastase activity in complex mixtures [, , ]. Careful controls and comparisons with other substrates are necessary.
Q5: How is the kinetic analysis of elastase activity performed using this compound?
A5: The rate of p-nitrophenol release, measured by monitoring absorbance at 405 nm, is directly proportional to elastase activity. By measuring the initial rates of hydrolysis at different substrate concentrations, researchers can determine important kinetic parameters like the Michaelis-Menten constant (Km), which reflects the enzyme's affinity for the substrate, and the maximum velocity (Vmax), representing the enzyme's maximum catalytic rate [, , , , ].
Q6: Can you give examples of how this compound has been used in elastase research?
A6: this compound has been widely used in:
- Elastase purification: It has been used to monitor elastase activity during purification procedures, helping researchers isolate and characterize the enzyme from various sources [, , , ].
- Inhibitor screening: The compound serves as a tool for identifying and characterizing potential elastase inhibitors, which could have therapeutic implications for diseases involving excessive elastase activity [, , ].
- Understanding elastase activity in different cells and tissues: this compound has helped researchers compare elastase activity in different cell types, such as neutrophils and granulocytes, and investigate the role of elastase in various physiological and pathological processes [, , ].
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